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Compound of Interest

Compound Name: 1,3-Dihydroxyacetone dimer

Cat. No.: B8071521

For Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides an in-depth overview of 1,3-Dihydroxyacetone (DHA) dimer,
a key chemical compound with applications spanning from cosmetics to organic synthesis. This
document details its physicochemical properties, synthesis protocols, and its role in significant
chemical and biological reactions.

Physicochemical Properties

1,3-Dihydroxyacetone dimer, also known by its synonyms such as 2,5-Dihydroxydioxane-2,5-
dimethanol, is the cyclic dimer of the simplest ketose, dihydroxyacetone.[1] While the monomer
is a key intermediate in carbohydrate metabolism, the commercially available form is typically
the more stable crystalline dimer.[2] The dimer slowly dissolves in water, converting to the
monomeric form, with the equilibrium being influenced by concentration, temperature, and time.
[2][3] This dynamic equilibrium is a critical consideration in its various applications.

Table 1: Physicochemical Data of 1,3-Dihydroxyacetone Dimer
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Property Value Citations
Molecular Weight 180.16 g/mol [11[4115]
Molecular Formula CeH1206 [11[415]
CAS Number 26776-70-5, 62147-49-3 [1][4][6][7]
Physical State Crystalline powder [6]
Melting Point 75-80 °C [51[7]
Storage Temperature -20°C [8]

2,5-bis(hydroxymethyl)-1,4-
Synonyms ) ] [6]
dioxane-2,5-diol

Note on CAS Numbers: Both 26776-70-5 and 62147-49-3 are used in literature and
commercial listings to refer to the 1,3-Dihydroxyacetone dimer. Researchers should verify the
specific isomer or form with the supplier.

Chemical and Biological Significance

The dimer serves as a stable precursor to monomeric dihydroxyacetone, which is a versatile
three-carbon building block in organic synthesis and a biologically active molecule.[9]

In aqueous solutions, the dimer undergoes a slow dissociation to form the monomeric
dihydroxyacetone, which exists in equilibrium with its hydrated form.[2][10] The kinetics of this
dissociation are crucial, as the monomer is typically the reactive species in biological and
chemical reactions.[3] This equilibrium is essential for its function in applications like sunless
tanning, where the monomer must be available to react with the skin.

Dissociation
1,3-Dihydroxyacetone Dimer in solution DHA Monomer (Ketone) Hydration
(CéH1206) (C3He0s) DHA Monomer (Hydrate)

Click to download full resolution via product page

Caption: Dimer-Monomer equilibrium in aqueous solution.
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The primary application of dihydroxyacetone in cosmetics is as the active ingredient in sunless
tanning products.[11] The browning of the skin is not a result of melanin production but a
chemical process known as the Maillard reaction.[11] Monomeric DHA reacts with the amino
acids present in the keratin of the stratum corneum (the outermost layer of the skin) to form
brown-colored polymers called melanoidins.[11][12]

Reactants

Products

Melanoidins
(Brown Polymers)

Maillard Reaction
(Non-enzymatic)

Click to download full resolution via product page
Caption: Simplified pathway of the Maillard reaction.

In biological systems, dihydroxyacetone is phosphorylated by triose kinase to form
dihydroxyacetone phosphate (DHAP), a central intermediate in glycolysis and
gluconeogenesis.[2][9] This positions DHA at a critical juncture in cellular energy metabolism.
The ability to introduce labeled DHA into cells allows for metabolic flux studies to trace the fate
of this triose through various pathways.[2]
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Caption: Metabolic entry of DHA into the glycolytic pathway.

Experimental Protocols

Detailed methodologies are essential for the consistent and effective use of 1,3-
Dihydroxyacetone dimer in a research setting.

Several synthetic routes to DHA have been developed, often starting from glycerol or its
derivatives. One documented method involves the di-hydroxylation of 1,3-dichloro-propanone.

[1]
Protocol: Synthesis from 1,3-Dichloro-propanone

o Resin Preparation: Add 4 g of Amberlyst® A26-OH~ form resin to a 50 mL round-bottom
flask.

e Solvent Addition: Add 10 mL of acetonitrile to the flask.
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Reactant Addition: Add 0.20 g (1.57 mmol) of 1,3-dichloro-propanone to the suspension.

Reaction: Stir the mixture under magnetic stirring for 3 hours at room temperature.

Isolation: Filter the reaction medium through filter paper to remove the resin.

Purification: Evaporate the solvent from the filtrate under reduced pressure to yield the 1,3-
dihydroxyacetone dimer. An expected yield is approximately 80%.[1]

Starting Materials

1,3-Dichloro-propanone Amberlyst® A26-OH~ Acetonitrile

Stir at Room Temp
(3 hours)

Filter to Remove Resin

Evaporate Solvent

1,3-Dihydroxyacetone Dimer

Click to download full resolution via product page

Caption: Experimental workflow for dimer synthesis.

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for characterizing the 1,3-
dihydroxyacetone dimer and for studying the kinetics of its dissociation into the monomer in
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solution.
Protocol: NMR Analysis of Dimer-Monomer Equilibrium

o Sample Preparation: Prepare a solution of the 1,3-dihydroxyacetone dimer in a suitable
solvent (e.g., D20 or DMSO-ds) at a known concentration.

o Data Acquisition: Acquire *H and 13C NMR spectra at various time intervals (e.g., immediately
after dissolution, after 1 hour, 6 hours, 12 hours) to monitor the conversion of the dimer to
the monomer.[2][3]

e Spectral Assignment: Assign the distinct peaks corresponding to the dimer and the
monomeric (ketone and hydrate) forms.

» Kinetic Analysis: Integrate the peaks to determine the relative concentrations of each species
over time. This data can be used to calculate the equilibrium constant and the rate constants
for the dissociation and association reactions.[3]

Conclusion

1,3-Dihydroxyacetone dimer is a stable and versatile compound that serves as a precursor to
the biologically and chemically active monomeric dihydroxyacetone. A thorough understanding
of its physicochemical properties, particularly the dimer-monomer equilibrium, is paramount for
its effective application in research, drug development, and cosmetics. The protocols and
pathways detailed in this guide provide a foundational framework for professionals working with
this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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